82-61-1

5-Chloro-4,7-dimethylbenzo[B]thiophen-3(2H)-one

• CAS RN:
• 82-61-1

• Formula:
• C10H9ClOS

• InChI:
• InChI=1S/C10H9ClOS/c1-5-3-7(11)6(2)9-8(12)4-13-10(5)9/h3H,4H2,1-2H3

• InChIKey:
• CHAGSWXQCQQQTL-UHFFFAOYSA-N

• 5-Chloro-4,7-dimethylbenzo[B]thiophen-3(2H)-one is a useful research compound. Its molecular formula is C10H9ClOS and its molecular weight is 212.7 g/mol. The purity is usually 95%.

2-tert-Butyl-5-methyl-4-imidazolecarboxaldehyde

• CAS RN:
• 68282-61-1

• Formula:
• C9H14N2O

• InChI:
• InChI=1S/C9H14N2O/c1-6-7(5-12)11-8(10-6)9(2,3)4/h5H,1-4H3,(H,10,11)

• InChIKey:
• UETFVEJXNHDCPU-UHFFFAOYSA-N

• 2-tert-Butyl-5-methyl-4-imidazolecarboxaldehyde is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.

4-(4-Nitrophenyl)oxazole

In Stock

• CAS RN:
• 13382-61-1

• Formula:
• C9H6N2O3

• InChI:
• InChI=1S/C9H6N2O3/c12-11(13)8-3-1-7(2-4-8)9-5-14-6-10-9/h1-6H

• InChIKey:
• STSISQMFQWBGLZ-UHFFFAOYSA-N

• 4-(4-Nitrophenyl)oxazole is a useful research compound. Its molecular formula is C9H6N2O3 and its molecular weight is 190.16 g/mol. The purity is usually 95%.

2-[4-(Trifluoromethyl)phenoxy]ethanamine

Usually In Stock

• CAS RN:
• 681482-61-1

• Formula:
• C9H10F3NO

• InChI:
• InChI=1S/C9H10F3NO/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4H,5-6,13H2

• InChIKey:
• RSFHDMPNKOZPHH-UHFFFAOYSA-N

• 2-[4-(Trifluoromethyl)phenoxy]ethanamine is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18. The purity is usually 95%.

(Z)-isopropyl 2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

In Stock

• CAS RN:
• 686282-61-1

• Formula:
• C21H20O6

• InChI:
• InChI=1S/C21H20O6/c1-13(2)26-20(22)12-25-16-8-9-17-18(11-16)27-19(21(17)23)10-14-4-6-15(24-3)7-5-14/h4-11,13H,12H2,1-3H3/b19-10-

• InChIKey:
• JZVNUPHKNLASQE-GRSHGNNSSA-N

• (Z)-isopropyl 2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C21H20O6 and its molecular weight is 368.385. The purity is usually 95%.

N-(3-(5-phenyl-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-61-1

• Formula:
• C22H21N3O4S2

• InChI:
• InChI=1S/C22H21N3O4S2/c1-30(26,27)24-19-12-8-11-18(15-19)21-16-22(17-9-4-2-5-10-17)25(23-21)31(28,29)20-13-6-3-7-14-20/h2-15,22,24H,16H2,1H3

• InChIKey:
• VQWYVUBUHJMKSG-UHFFFAOYSA-N

• N-(3-(5-phenyl-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C22H21N3O4S2 and its molecular weight is 455.55. The purity is usually 95%.

4-Bromo-4'-thiomorpholinomethylbenzophenone

In Stock

• CAS RN:
• 898782-61-1

• Formula:
• C18H18BrNOS

• InChI:
• InChI=1S/C18H18BrNOS/c19-17-7-5-16(6-8-17)18(21)15-3-1-14(2-4-15)13-20-9-11-22-12-10-20/h1-8H,9-13H2

• InChIKey:
• LJGOEBPFRCVSMU-UHFFFAOYSA-N

• 4-Bromo-4'-thiomorpholinomethylbenzophenone is a useful research compound. Its molecular formula is C18H18BrNOS and its molecular weight is 376.3 g/mol. The purity is usually 95%.

1-((((3-Fluorophenyl)amino)sulfonyl)methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one

In Stock

• CAS RN:
• 453582-61-1

• Formula:
• C16H20FNO3S

• InChI:
• InChI=1S/C16H20FNO3S/c1-15(2)11-6-7-16(15,14(19)8-11)10-22(20,21)18-13-5-3-4-12(17)9-13/h3-5,9,11,18H,6-8,10H2,1-2H3

• InChIKey:
• CGOQBYWIPREIDA-UHFFFAOYSA-N

• 1-((((3-Fluorophenyl)amino)sulfonyl)methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one is a useful research compound. Its molecular formula is C16H20FNO3S and its molecular weight is 325.4g/mol. The purity is usually 95%.

1-[6-(acetylamino)-4-methylquinolin-2-yl]-N-(3-morpholin-4-ylpropyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1116082-61-1

• Formula:
• C20H19FN2O4S2

• InChI:
• InChI=1S/C20H19FN2O4S2/c1-23(29(25,26)16-9-7-15(27-2)8-10-16)18-11-12-28-19(18)20(24)22-13-14-5-3-4-6-17(14)21/h3-12H,13H2,1-2H3,(H,22,24)

• InChIKey:
• MLZXOOYAEQRZEV-UHFFFAOYSA-N

• 1-[6-(acetylamino)-4-methylquinolin-2-yl]-N-(3-morpholin-4-ylpropyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H19FN2O4S2 and its molecular weight is 434.5. The purity is usually 95%.

N-((2-(dimethylamino)pyrimidin-4-yl)methyl)isobutyramide

In Stock

• CAS RN:
• 1797082-61-1

• Formula:
• C11H18N4O

• InChI:
• InChI=1S/C11H18N4O/c1-8(2)10(16)13-7-9-5-6-12-11(14-9)15(3)4/h5-6,8H,7H2,1-4H3,(H,13,16)

• InChIKey:
• KANJQAZVBTTYEN-UHFFFAOYSA-N

• N-((2-(dimethylamino)pyrimidin-4-yl)methyl)isobutyramide is a useful research compound. Its molecular formula is C11H18N4O and its molecular weight is 222.292. The purity is usually 95%.

1-(4-(Prop-2-yn-1-yloxy)phenyl)piperazine hydrochloride

Usually In Stock

• CAS RN:
• 1807982-61-1

• Formula:
• C13H17ClN2O

• InChI:
• InChI=1S/C13H16N2O.ClH/c1-2-11-16-13-5-3-12(4-6-13)15-9-7-14-8-10-15;/h1,3-6,14H,7-11H2;1H

• InChIKey:
• BRTGFQZMLRDGLW-UHFFFAOYSA-N

• 1-(4-(Prop-2-yn-1-yloxy)phenyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C13H17ClN2O and its molecular weight is 252.74 g/mol. The purity is usually 95%.

N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361882-61-1

• Formula:
• C15H25N3O3

• InChI:
• InChI=1S/C15H25N3O3/c1-4-8-17-9-7-10-18(12-14(17)20)15(21)11-16(6-3)13(19)5-2/h5H,2,4,6-12H2,1,3H3

• InChIKey:
• HBAZPBIDTNDRMI-UHFFFAOYSA-N

• N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C15H25N3O3 and its molecular weight is 295.383. The purity is usually 95%.

3-chloro-2-(difluoro(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)methyl)-5-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 1823182-61-1

• Formula:
• C15H7ClF5N5O2

• InChI:
• InChI=1S/C15H7ClF5N5O2/c16-11-5-8(15(19,20)21)6-22-12(11)14(17,18)13-23-7-24-25(13)9-1-3-10(4-2-9)26(27)28/h1-7H

• InChIKey:
• XJAVJSMCERKHNW-UHFFFAOYSA-N

• 3-chloro-2-(difluoro(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)methyl)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C15H7ClF5N5O2 and its molecular weight is 419.69 g/mol. The purity is usually 95%.

1-(2-Aminoethoxy)-4-(trifluoromethyl)benzene hydrochloride

• CAS RN:
• 1050508-91-2; 681482-61-1

• Formula:
• C9H11ClF3NO

• InChI:
• InChI=1S/C9H10F3NO.ClH/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13;/h1-4H,5-6,13H2;1H

• InChIKey:
• ASLVYZOYZWGUKJ-UHFFFAOYSA-N

• 1-(2-Aminoethoxy)-4-(trifluoromethyl)benzene hydrochloride is a useful research compound. Its molecular formula is C9H11ClF3NO and its molecular weight is 241.64. The purity is usually 95%.